Isobavachromene
Isobavachromene
Brand Name:
Vulcanchem
CAS No.:
56083-03-5
VCID:
VC0017340
InChI:
InChI=1S/C20H18O4/c1-20(2)12-11-16-18(24-20)10-8-15(19(16)23)17(22)9-5-13-3-6-14(21)7-4-13/h3-12,21,23H,1-2H3/b9-5+
SMILES:
CC1(C=CC2=C(O1)C=CC(=C2O)C(=O)C=CC3=CC=C(C=C3)O)C
Molecular Formula:
C20H18O4
Molecular Weight:
322.4 g/mol
Isobavachromene
CAS No.: 56083-03-5
Reference Standards
VCID: VC0017340
Molecular Formula: C20H18O4
Molecular Weight: 322.4 g/mol
| CAS No. | 56083-03-5 |
|---|---|
| Product Name | Isobavachromene |
| Molecular Formula | C20H18O4 |
| Molecular Weight | 322.4 g/mol |
| IUPAC Name | (E)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one |
| Standard InChI | InChI=1S/C20H18O4/c1-20(2)12-11-16-18(24-20)10-8-15(19(16)23)17(22)9-5-13-3-6-14(21)7-4-13/h3-12,21,23H,1-2H3/b9-5+ |
| Standard InChIKey | IQHPDUUSMBMDGN-WEVVVXLNSA-N |
| Isomeric SMILES | CC1(C=CC2=C(O1)C=CC(=C2O)C(=O)/C=C/C3=CC=C(C=C3)O)C |
| SMILES | CC1(C=CC2=C(O1)C=CC(=C2O)C(=O)C=CC3=CC=C(C=C3)O)C |
| Canonical SMILES | CC1(C=CC2=C(O1)C=CC(=C2O)C(=O)C=CC3=CC=C(C=C3)O)C |
| Appearance | Yellow powder |
| Synonyms | 4-hydroxylonchocarpin |
| PubChem Compound | 5889042 |
| Last Modified | Nov 11 2021 |
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